Cas no 77333-45-0 (4-Bromo-2-methoxy-6-nitroaniline)

• Product Name: 4-Bromo-2-methoxy-6-nitroaniline
• CAS No: 77333-45-0
• MF: C₇H₇BrN₂O₃
• MW: 247.046080827713
• MDL: MFCD18088522
• CID: 2124006
• PubChem ID: 50879056
• Update Time: 2025-05-20

4-Bromo-2-methoxy-6-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-methoxy-6-nitrobenzenamine
• 4-​Bromo-​2-​methoxy-​6-​nitroaniline
• 4-Bromo-2-methoxy-6-nitroaniline
• A1-00548
• STL196610
• AKOS005147148
• (4-Bromo-2-methoxy-6-nitrophenyl)amine
• OFIIFSJGHGCQHO-UHFFFAOYSA-N
• CDA33345
• 77333-45-0
• MFCD18088522
• CS-0210517
• AS-61089
• DB-340126
• EN300-212734
• 4-Bromo-2-methoxy-6-nitro-phenylamine
• SY093026
• SCHEMBL1116004
• W19237
• 854-510-0

• MDL： MFCD18088522
• Inchi： 1S/C7H7BrN2O3/c1-13-6-3-4(8)2-5(7(6)9)10(11)12/h2-3H,9H2,1H3
• InChI Key： OFIIFSJGHGCQHO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.96400g/mol
• Monoisotopic Mass: 245.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-Bromo-2-methoxy-6-nitroaniline

4-Bromo-2-methoxy-6-nitroaniline (CAS No. 77333-45-0): Properties, Applications, and Market Insights

4-Bromo-2-methoxy-6-nitroaniline (CAS No. 77333-45-0) is a specialized aromatic amine compound with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its bromine and nitro functional groups, is widely used as an intermediate in the production of dyes, agrochemicals, and advanced materials. Its unique molecular structure, featuring a methoxy group and an amino group, makes it a versatile building block for complex chemical transformations.

The growing demand for 4-Bromo-2-methoxy-6-nitroaniline is driven by its role in synthesizing high-value compounds, particularly in the pharmaceutical industry. Researchers are increasingly exploring its potential in developing novel drug candidates, especially in the fields of antimicrobial agents and anti-inflammatory drugs. Recent studies have highlighted its utility in creating heterocyclic compounds, which are crucial for modern medicinal chemistry.

From a chemical perspective, CAS 77333-45-0 exhibits distinct properties that make it valuable for synthetic applications. The compound typically appears as a yellow to orange crystalline powder, with moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO). Its stability under various conditions makes it suitable for diverse chemical reactions, including electrophilic aromatic substitution and reductive amination processes.

The synthesis of 4-Bromo-2-methoxy-6-nitroaniline typically involves multi-step organic reactions, starting from commercially available aniline derivatives. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, aligning with the principles of green chemistry. This aspect has become particularly important as industries worldwide adopt more sustainable practices in chemical manufacturing.

In the current market landscape, 4-Bromo-2-methoxy-6-nitroaniline has gained attention due to its applications in material science and electronic chemicals. The compound's ability to participate in cross-coupling reactions makes it valuable for creating advanced polymers and conductive materials. These applications are particularly relevant in the development of organic electronics and photovoltaic materials, areas experiencing rapid growth in renewable energy technologies.

Quality control is paramount when working with CAS 77333-45-0, with analytical techniques such as HPLC and mass spectrometry being essential for verifying purity and structural integrity. Reputable suppliers typically provide comprehensive analytical data, including 1H NMR and 13C NMR spectra, to ensure researchers can confidently incorporate this compound into their work.

Storage and handling of 4-Bromo-2-methoxy-6-nitroaniline require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability over time. While not classified as highly hazardous, proper personal protective equipment (PPE) should be used when handling the material, in accordance with general laboratory safety protocols.

The global market for 4-Bromo-2-methoxy-6-nitroaniline has seen steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Pricing trends reflect the compound's specialized nature, with costs influenced by purity levels, batch sizes, and supplier capabilities. Recent supply chain optimization efforts have helped stabilize availability, though researchers are advised to plan procurement well in advance for critical projects.

Future research directions for CAS 77333-45-0 include exploring its potential in catalysis and asymmetric synthesis. The compound's structural features make it an interesting candidate for developing new catalytic systems and chiral auxiliaries. These applications align with current trends in precision chemistry and molecular design, areas that are transforming modern chemical research and development.

For researchers considering 4-Bromo-2-methoxy-6-nitroaniline for their work, several key considerations emerge. The compound's reactivity profile suggests compatibility with various palladium-catalyzed reactions, making it valuable for C-C bond formation strategies. Additionally, its electronic properties may be tunable through further functionalization, offering opportunities for customized molecular design in advanced applications.

Environmental and regulatory aspects of 4-Bromo-2-methoxy-6-nitroaniline continue to evolve as chemical safety assessments progress. While current regulations permit its use in research and industrial applications, responsible handling and disposal practices are encouraged. Many institutions now incorporate life cycle assessment principles when working with such specialized compounds to minimize ecological impact.

In conclusion, 4-Bromo-2-methoxy-6-nitroaniline (CAS No. 77333-45-0) represents an important building block in modern chemical synthesis. Its diverse applications across pharmaceuticals, materials science, and specialty chemicals underscore its value to the scientific community. As research continues to uncover new uses for this versatile compound, its role in advancing chemical innovation appears set to grow in the coming years.